(3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone

• Molecular Formula: C16H21FN2O2
• Molecular Weight: 292.35 g/mol
• IUPAC Name: (3-fluorophenyl)-(4-morpholin-4-ylpiperidin-1-yl)methanone
• InChI: InChI=1S/C16H21FN2O2/c17-14-3-1-2-13(12-14)16(20)19-6-4-15(5-7-19)18-8-10-21-11-9-18/h1-3,12,15H,4-11H2
• InChI Key: CHGQAWXILJBOEP-UHFFFAOYSA-N
• SMILES: C1CN(CCC1N2CCOCC2)C(=O)C3=CC(=CC=C3)F

Description

(3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone, also known as FPM, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FPM is a piperidine derivative that contains a fluorophenyl group and a morpholine ring. This compound is of interest due to its unique chemical structure and potential biological activities.

Mechanism of Action

(3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone acts as a selective serotonin reuptake inhibitor (SSRI), which means that it inhibits the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects
(3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has been shown to have a number of biochemical and physiological effects in the body. It has been shown to increase the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone in lab experiments is its high purity and stability. (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone is also relatively easy to synthesize, which makes it a cost-effective option for research purposes. However, one limitation of using (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone is that it has not yet been extensively studied in humans, which means that its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several potential future directions for research on (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone. One area of interest is the development of new drugs based on the chemical structure of (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone. Researchers are also interested in studying the potential effects of (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone on other neurotransmitter systems in the brain. Additionally, there is interest in exploring the potential applications of (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone in the treatment of other neurological disorders, such as schizophrenia and bipolar disorder.

Synthesis Methods

The synthesis of (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone involves the reaction of 3-fluorobenzaldehyde with 4-(morpholin-4-yl)piperidine in the presence of a reducing agent. The reaction yields (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone as a white crystalline solid with a high purity.

Scientific Research Applications

(3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has been studied extensively for its potential applications in medicinal chemistry, particularly in the development of new drugs. (3-Fluorophenyl)[4-(morpholin-4-yl)piperidin-1-yl]methanone has been shown to have a high affinity for certain receptors in the brain, which makes it a promising candidate for the treatment of neurological disorders such as depression and anxiety.